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Compound of Interest

Compound Name: Bromo-dragonfly, (+)-

Cat. No.: B15193865

Disclaimer: Bromo-dragonfly is a potent psychoactive substance and is classified as a
Schedule | controlled substance in the United States and is similarly controlled in many other
countries. All handling and disposal procedures must be in strict compliance with local, state,
and federal regulations. This document provides guidance for research and laboratory settings
and is not intended for any other use.

Bromo-dragonfly, a synthetic hallucinogen, requires meticulous handling and disposal to ensure
the safety of laboratory personnel and the environment. Due to its legal status and high
potency, standard chemical waste procedures are insufficient and illegal. This guide outlines
the essential steps for the proper disposal of (+)-Bromo-dragonfly, ensuring compliance and

safety.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Bromo-dragonfly is presented in the
table below. This information is crucial for safe handling and for the accurate completion of
waste disposal documentation.
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Property Value
1-(8-bromobenzo[1,2-b;4,5-b"|difuran-4-yl)-2-
IUPAC Name _
aminopropane
Molecular Formula C13H12BrNO:z
Molar Mass 294.14 g/mol
Appearance White or pinkish crystalline powder

Soluble in DMF (1 mg/ml), DMSO (5 mg/ml),
Solubility (hydrochloride salt) Methanol (1 mg/ml), and a 1:1 solution of
DMSO:PBS (pH 7.2) (0.5 mg/mi)[1]

Disposal Procedures for Bromo-Dragonfly

The disposal of Bromo-dragonfly is governed by regulations for controlled substances. It is
imperative to note that this substance cannot be disposed of through conventional laboratory
waste streams, such as sinks or trash. The following step-by-step procedure outlines the
compliant disposal process:

Step 1: Segregation and Secure Storage

e Immediately upon deciding to dispose of Bromo-dragonfly, it must be segregated from active
chemical stocks.

e The container must be clearly labeled as "WASTE - DO NOT USE" or with similar
unambiguous wording.

e The waste material must be stored in a secure, locked location, compliant with the storage
requirements for Schedule | controlled substances, until it can be transferred for disposal.

Step 2: Contact Your Institution's Environmental Health & Safety (EHS) Department
e Do not attempt to transport or dispose of the material independently.

o Contact your institution's Environmental Health & Safety (EHS) department or the equivalent
regulatory compliance office.
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 Inform them that you have a Schedule | controlled substance that requires disposal. They will
provide institution-specific procedures and arrange for collection by a licensed hazardous
waste disposal company or a "reverse distributor" authorized by the Drug Enforcement
Administration (DEA).

Step 3: Documentation

o Accurate and thorough documentation is a critical component of controlled substance
disposal.

» You will be required to complete a DEA Form 41, "Registrants Inventory of Drugs
Surrendered.” Your EHS department will likely assist with this process.

e Maintain a copy of all disposal records for a minimum of two years, or as required by your
institution and local regulations.

Step 4: Packaging for Disposal

» Follow the specific packaging instructions provided by your EHS department and the
licensed disposal company.

» Typically, the original, securely sealed container is placed within a larger, compatible, and
properly labeled outer container.

Step 5: Transfer of Custody

e The transfer of the waste material to the authorized disposal personnel must be witnessed
and documented.

e Ensure that you receive a copy of the completed chain of custody form from the disposal
company.

Experimental Protocols Cited

The disposal procedures outlined above are based on general guidelines for the management
of controlled substances in a laboratory setting, as detailed by institutions such as the
University of California, San Francisco (UCSF) and the University of Michigan. These protocols
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emphasize the legal requirement for disposal through a licensed and approved vendor and
prohibit on-site destruction or disposal through common waste streams.

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Bromo-
dragonfly.
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Logical Workflow for Bromo-dragonfly Disposal
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nitiate Disposal Process

Contact Environmental Health & Safety (EHS)

Receive Guidance and Forms

Complete Required Documentation (e.g., DEA Form 41)

Prepare for Pickup

Package Waste According to EHS Instructions

Scheduled Collection

Transfer to Authorized Disposal Vendor

Document Transfer

Receive and File Chain of Custody Documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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